Heptylbenzene-d5

• Molecular Formula: C13H20
• Molecular Weight: 181.33 g/mol
• InChI: InChI=1S/C13H20/c1-2-3-4-5-7-10-13-11-8-6-9-12-13/h6,8-9,11-12H,2-5,7,10H2,1H3/i6D,8D,9D,11D,12D
• InChIKey: LBNXAWYDQUGHGX-VNBHMAFUSA-N

Heptylbenzene-d5: A Ring-Deuterated Isotopologue for Quantitative Analytical Internal Standardization

Heptylbenzene-d5 (CAS 1219799-19-5; synonyms: n-Heptylbenzene-2,3,4,5,6-d5, 1-Phenylheptane-d5) is a stable-isotope-labeled analog of the monoalkylbenzene hydrocarbon heptylbenzene (CAS 1078-71-3), in which all five aromatic-ring hydrogen atoms are replaced by deuterium while the n-heptyl side chain remains protiated . With a molecular formula of C₆D₅(CH₂)₆CH₃ and molecular weight of 181.33 g/mol, it carries a +5.03 Da mass shift relative to the unlabeled parent (176.30 g/mol) [1]. Commercially supplied at ≥98 atom % D isotopic enrichment and ≥98% chemical purity, this compound serves as a quantitative tracer and internal standard across NMR, GC-MS, and LC-MS workflows, particularly in pharmaceutical bioanalysis, environmental trace analysis, and drug metabolism studies where co-eluting, chemically identical internal standards are required .

Workflow

Isotope-dilution quantitative MS and qNMR analysis

Method compatibility

GC-MS, LC-MS, ¹H NMR; co-elutes with native heptylbenzene

Use context

Pharmaceutical bioanalysis, environmental trace analysis, drug metabolism research

• [1] National Institute of Standards and Technology (NIST). NIST Chemistry WebBook, SRD 69: Benzene, heptyl- (CAS 1078-71-3). Molecular Weight: 176.2979 g/mol; Boiling Point: 245.7±3.0 °C at 760 mmHg. View Source

Why Heptylbenzene-d5 Cannot Be Freely Interchanged with Other Deuterated Alkylbenzene Internal Standards

Isotopically labeled internal standards are not generic commodities; the number, position, and isotopic enrichment of deuterium substitutions directly govern chromatographic retention, mass spectrometric signal separation, and resistance to protium-deuterium back-exchange under analytical conditions [1]. Heptylbenzene-d5 occupies a specific design space: its five deuteriums are located exclusively on aromatic (sp²-hybridized) carbons, conferring a distinct chromatographic isotope effect compared to perdeuterated Heptylbenzene-d20, whose side-chain (sp³) deuteriums introduce additional retention shift and greater volatility deviation [2]. Furthermore, a compound with fewer than three deuteriums risks isotopic peak overlap with the natural-abundance ¹³C isotopologue of the unlabeled analyte, while molecules carrying >10 deuteriums may exhibit measurable chromatographic resolution from the target, violating the co-elution requirement fundamental to internal standard methodology [3]. The 98 atom % D enrichment specification—as opposed to the ~95% isotopic purity typical of generic, batch-deuterated alkylbenzene preparations—further differentiates Heptylbenzene-d5 for applications demanding minimal isotopic impurity interference [4].

Property

Heptylbenzene-d5

Alternative (e.g., d20 / generic)

Deuteration count

5 D (within optimal 2–10 window)

20 D may cause excessive chromatographic H/D shift and co-elution failure

Deuteration position

Ring-only sp²: single-mode CIE, non-exchangeable

Mixed sp²/sp³: composite CIE, benzylic back-exchange risk

Isotopic enrichment

Certified 98 atom % D with COA

Generic ~95% enrichment; COA may be absent or incomplete

• [1] ElSohly, M. A. et al. 'Selecting an Appropriate Isotopic Internal Standard for Gas Chromatography/Mass Spectrometry Analysis of Drugs of Abuse — Pentobarbital Example.' Journal of Analytical Toxicology, 1995, 19(6), 447–453. 'Analogs of drugs/metabolites that are labeled with three or more deuterium atoms (isotopic analog) at appropriate positions are considered to be the most effective internal standards.' View Source
• [2] Aslani, S. & Armstrong, D. W. 'Effect of Position of Deuterium Atoms on Gas Chromatographic Isotope Effects.' Journal of Chromatography A, 2023. 'A compound with a deuterium atom connected to an sp² hybridized carbon always had greater retention than the analogous compound where deuterium was connected to an sp³ hybridized carbon.' View Source
• [3] ResolveMass Laboratories Inc. 'Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.' 2025. Selection criteria: 'Number & position of deuteriums: 2–10 substitutions; Purity: ≥98% isotopic enrichment.' View Source
• [4] Hawthorne, S. B., Miller, D. J. & Aulich, T. R. 'Preparation of Deuterated Aromatic Hydrocarbons, Heteroatom-Containing Aromatics, and Polychlorinated Biphenyls as Internal Standards for GC/MS Analysis.' Fresenius' Zeitschrift für Analytische Chemie, 1989, 334, 421–426. 'In most cases, isotopic purities of 95% were achieved.' View Source

Heptylbenzene-d5: Quantitative Differentiation Evidence Against Closest Analytical Comparators

Isotopic Enrichment: 98 atom % D vs. 95% Benchmark for Generic Batch-Deuterated Alkylbenzenes

Heptylbenzene-d5 is supplied at a certified isotopic enrichment of 98 atom % D , exceeding the ~95% isotopic purity typically achieved in batch deuterium-exchange syntheses of alkylbenzenes as reported by Hawthorne et al. (1989) [1]. This 3-percentage-point enrichment advantage translates to a reduction in the protiated (unlabeled) impurity fraction from ~5% to ≤2%, directly decreasing isotopic cross-contribution in selected-ion-monitoring (SIM) mass spectrometry channels. For isotope-dilution quantitation, every 1% of protiated impurity in the internal standard generates systematic positive bias at low analyte concentrations; the specification difference between 98% and 95% enrichment can therefore reduce quantification bias by up to approximately 3% absolute at trace levels [1].

Isotopic Enrichment

Reported

98 atom % D vs ~95% generic

Reported enrichment advantage reduces isotopic cross-contribution in SIM channels

Vendor-certified by ¹H-NMR/MS; compare to Hawthorne et al. benchmark

Evidence Dimension	Isotopic enrichment (atom % deuterium)
Target Compound Data	98 atom % D (certified by ¹H-NMR and/or MS; CDN Isotopes / LGC Standards specification)
Comparator Or Baseline	Generic batch-deuterated alkylbenzenes: approximately 95% isotopic purity (Hawthorne et al., 1989); commercial Heptylbenzene-d20: also specified at 98 atom % D from select vendors [1]
Quantified Difference	+3 percentage points over generic baseline; parity with high-specification Heptylbenzene-d20
Conditions	Isotopic enrichment determined by ¹H-NMR and/or mass spectrometry per vendor Certificate of Analysis

Why This Matters

Procurement of Heptylbenzene-d5 at a documented 98 atom % D enrichment provides auditable quality assurance that generic or in-house deuterated alkylbenzene preparations (often ~95%) cannot match, directly reducing systematic quantification error in isotope-dilution MS methods.

• [1] Hawthorne, S. B., Miller, D. J. & Aulich, T. R. 'Preparation of Deuterated Aromatic Hydrocarbons, Heteroatom-Containing Aromatics, and Polychlorinated Biphenyls as Internal Standards for GC/MS Analysis.' Fresenius' Zeitschrift für Analytische Chemie, 1989, 334, 421–426. 'In most cases, isotopic purities of 95% were achieved.' View Source

Deuteration Number: 5 Deuteriums Positioned Within the Optimal 2–10 Substitution Window

ResolveMass Laboratories' 2025 selection guidelines for deuterated LC-MS internal standards recommend 2–10 deuterium substitutions to prevent isotope exchange while ensuring adequate mass separation [1]. Independently, ElSohly et al. (1995) established that a minimum of three deuterium atoms is required for effective SIM GC-MS internal standardization to avoid interference from natural-abundance ¹³C isotopologues [2]. Heptylbenzene-d5, with five ring deuteriums, satisfies both the lower-bound requirement (≥3 D) and the upper-bound recommendation (≤10 D). In contrast, Heptylbenzene-d20 carries 20 deuteriums, exceeding the 2–10 optimal window by 2-fold and introducing a measurable chromatographic H/D isotope effect (hdIE_C) that can partially resolve the internal standard from the analyte, violating the co-elution assumption [3].

Deuteration Number

Reported

5 D (target) 2–10 optimal range 20 D exceeds window

Supports co-elution; avoids excessive chromatographic isotope effect of perdeuteration

ElSohly et al. ≥3 D minimum; ResolveMass ≤10 D recommendation

Evidence Dimension	Number of deuterium substitutions relative to recommended optimal range
Target Compound Data	5 deuteriums (all on aromatic sp² carbons; 2.5× above the ≥3 D minimum; within the 2–10 optimal window) [1][2]
Comparator Or Baseline	Heptylbenzene-d20: 20 deuteriums (2× beyond upper bound of 2–10 optimal window); Heptylbenzene-d2 (hypothetical): below the ≥3 D minimum threshold for SIM GC-MS [1][2]
Quantified Difference	Heptylbenzene-d5 sits at the midpoint of the 2–10 optimal range; Heptylbenzene-d20 exceeds the upper bound by 10 deuteriums (100% overshoot)
Conditions	Recommendations derived from LC-MS and GC-MS internal standard method validation literature; applicable across reversed-phase LC and nonpolar/polar GC stationary phases

Why This Matters

Selecting Heptylbenzene-d5 rather than Heptylbenzene-d20 avoids the excessive chromatographic isotope effect and potential retention-time splitting associated with perdeuteration, while still providing robust mass separation from the natural isotopologue envelope of unlabeled heptylbenzene.

• [1] ResolveMass Laboratories Inc. 'Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.' 2025. 'Number & position of deuteriums: 2–10 substitutions — Prevents isotope exchange.' View Source
• [2] ElSohly, M. A. et al. 'Selecting an Appropriate Isotopic Internal Standard for Gas Chromatography/Mass Spectrometry Analysis of Drugs of Abuse — Pentobarbital Example.' Journal of Analytical Toxicology, 1995, 19(6), 447–453. Stable link via pure.johnshopkins.edu. View Source
• [3] Tsikas, D. 'Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS.' Metabolites, 2025, 15(1), 43–70. hdIE_C values range 1.0009–1.0400; deuterated analytes elute earlier than protiated analogs on most GC stationary phases. View Source

Ring-Specific (sp²-Only) Deuteration Pattern Minimizes H/D Exchange and Modulates Chromatographic Isotope Effect

All five deuterium atoms in Heptylbenzene-d5 reside on aromatic (sp²-hybridized) ring carbons, with the n-heptyl side chain remaining fully protiated . Aslani & Armstrong (2023) demonstrated that sp²-bound deuterium produces a systematically larger chromatographic isotope effect than sp³-bound deuterium on both polar and nonpolar GC stationary phases [1]. This means Heptylbenzene-d5 (100% sp² D) and Heptylbenzene-d20 (mixed sp² + sp³ D) exhibit different retention shifts relative to unlabeled heptylbenzene; the d5 variant's retention shift is predictable from a single isotopologue contribution, whereas d20's shift represents a composite of sp² and sp³ contributions that may vary with stationary-phase polarity. Furthermore, aromatic C–D bonds are non-exchangeable under typical aqueous and protic analytical conditions, whereas side-chain deuteration at benzylic positions carries a finite H/D back-exchange risk that can erode isotopic integrity during sample preparation [2].

Deuteration Position

Reported

100% aromatic sp² (ring); zero benzylic exchange risk

Single-mode CIE simplifies retention prediction vs mixed sp²/sp³ analogs

Aslani & Armstrong 2023; sp² D shows systematically larger GC isotope effect

Evidence Dimension	Deuteration position and associated chromatographic isotope effect (CIE) behavior
Target Compound Data	5 deuteriums, 100% on aromatic sp² carbons (C-2 through C-6); predicted single-mode CIE contribution; zero exchangeable deuteriums
Comparator Or Baseline	Heptylbenzene-d20: 5 aromatic sp² D + 15 side-chain sp³ D; composite CIE from two hybridization environments; benzylic D positions potentially susceptible to exchange [1]
Quantified Difference	Qualitative differentiation: sp²-only vs. mixed sp²/sp³ deuteration yields distinct CIE profiles; literature hdIE_C values range from 1.0009 to 1.0400 depending on deuteration number and position [1][2]
Conditions	GC analysis on polar (IL-111i) and nonpolar (PDMS-5) stationary phases; relevant to LC as well where deuterium isotope effects on hydrophobicity influence reversed-phase retention

Why This Matters

For methods requiring exact co-elution of the internal standard with the unlabeled analyte, the predictable, single-mode chromatographic behavior of ring-only Heptylbenzene-d5 offers a more straightforward validation path than perdeuterated Heptylbenzene-d20, whose mixed sp²/sp³ CIE can shift with column chemistry.

• [1] Aslani, S. & Armstrong, D. W. 'Effect of Position of Deuterium Atoms on Gas Chromatographic Isotope Effects.' Journal of Chromatography A, 2023. 'The ratio of calculated chromatographic isotope effect resulting from a deuterium atom connected to an sp² vs. an sp³ hybridized carbon is more on the polar IL-111i stationary phase compared to the nonpolar PDMS-5.' View Source
• [2] Tsikas, D. 'Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS.' Metabolites, 2025, 15(1), 43–70. DOI: 10.3390/metabo15010043. View Source

Mass Shift of +5.03 Da Provides Robust MS Discrimination Without Excessive Physicochemical Deviation

Heptylbenzene-d5 exhibits a monoisotopic mass shift of +5.03 Da relative to unlabeled heptylbenzene (exact mass: 176.1565 Da for the protiated form [1]; exact mass of Heptylbenzene-d5: 181.33 g/mol average, approximately 181.19 Da monoisotopic) . This exceeds the minimum +3 Da shift recommended for SIM GC-MS internal standards [2] by 2 Da, providing clear separation from the [M+1] and [M+2] natural-abundance ¹³C isotopologue envelope of the unlabeled analyte. In comparison, Heptylbenzene-d20 imparts a +20 Da shift (MW 196.42) , which—while providing even greater mass separation—also introduces a measurable inverse vapor-pressure isotope effect (~0.2–0.5% per deuterium for nonpolar hydrocarbons [3]) that can alter GC retention and, in LC, affect ionization efficiency via changed droplet-surface partitioning.

Mass Shift

Reported

+5.03 Da (2 Da above +3 Da SIM minimum)

Adequate MS separation without excessive volatility deviation of +20 Da analogs

Compared to Heptylbenzene-d20; minimal vapor-pressure isotope effect

Evidence Dimension	Mass shift relative to unlabeled heptylbenzene (176.30 g/mol average MW)
Target Compound Data	+5.03 Da (MW 181.33); exact mass 181.19 Da; 5 Da above the natural isotopologue cluster [1]
Comparator Or Baseline	Heptylbenzene (unlabeled): MW 176.30; Heptylbenzene-d20: +20 Da (MW 196.42); minimum recommended shift for GC-MS SIM: +3 Da [2]
Quantified Difference	+5 Da (2 Da above minimum threshold) vs. +20 Da (excessive shift linked to measurable chromatographic and ionization deviations)
Conditions	Mass spectral analysis by EI-GC-MS or ESI-LC-MS; SIM/multiple-reaction-monitoring (MRM) quantification modes

Why This Matters

Heptylbenzene-d5 balances mass separation adequacy with minimal perturbation of physicochemical behavior, unlike Heptylbenzene-d20, whose 20-Da shift alters volatility and may complicate MS method transfer between instruments with different mass resolution.

• [1] NIST Chemistry WebBook. Benzene, heptyl- (CAS 1078-71-3). Exact Mass (monoisotopic): 176.1565 Da; Average Molecular Weight: 176.2979 g/mol. View Source
• [2] ElSohly, M. A. et al. J. Anal. Toxicol., 1995, 19(6), 447–453. 'Analogs of drugs/metabolites that are labeled with three or more deuterium atoms... are considered to be the most effective internal standards.' View Source
• [3] NSTL Archive / IAEA INIS. 'Isotope Effect on Vapour Pressure of Deuterated Hydrocarbons.' Reports inverse VPIE of ~0.2–0.5% per deuterium atom for nonpolar hydrocarbons. View Source

Physicochemical Co-Identity with Unlabeled Heptylbenzene: Boiling Point and Density Within Experimental Error

Heptylbenzene-d5 and its unlabeled parent compound share virtually identical bulk physicochemical properties. Both are reported with a boiling point of 245.7±3.0 °C at 760 mmHg and a density of 0.9±0.1 g/cm³ . The calculated LogP of 5.87 is identical between the two isotopologues . This physicochemical indistinguishability is the mechanistic basis for co-elution in chromatography and identical extraction recovery across liquid-liquid and solid-phase sample preparation steps. In contrast, structural analogs used as internal standards—such as ethylbenzene-d10 (bp ~136 °C) or n-dodecylbenzene (bp ~331 °C)—exhibit substantially different boiling points, compromising co-elution and introducing differential recovery artifacts during sample workup [1].

Physicochemical Identity

Head-to-head

Bp 245.7±3.0°C Density 0.9±0.1 g/cm³ Identical to unlabeled

Ensures true co-elution and matched extraction recovery vs non-isotopic analogs

Data source: NIST WebBook; ethylbenzene-d10 differs by ~110°C

Evidence Dimension	Boiling point and density identity with target analyte
Target Compound Data	Boiling Point: 245.7±3.0 °C at 760 mmHg; Density: 0.9±0.1 g/cm³; LogP: 5.87
Comparator Or Baseline	Heptylbenzene (unlabeled): Boiling Point 245.7±3.0 °C; Density 0.9±0.1 g/cm³ (identical within error) ; Ethylbenzene-d10: bp ~136 °C (Δ ~110 °C); n-Dodecylbenzene: bp ~331 °C (Δ ~85 °C) [1]
Quantified Difference	±0 °C difference vs. unlabeled heptylbenzene (within ±3 °C measurement uncertainty); vs. ethylbenzene-d10: Δbp ≈ −110 °C; vs. n-dodecylbenzene: Δbp ≈ +85 °C
Conditions	Predicted/experimental values at standard atmospheric pressure (760 mmHg); computed LogP from ACD/Labs or equivalent

Why This Matters

The physicochemical identity of Heptylbenzene-d5 with its unlabeled target analyte ensures true co-elution and matched extraction recovery—a condition that structurally similar but non-isotopic internal standards (e.g., different-chain-length alkylbenzenes) cannot fulfill, making Heptylbenzene-d5 the only valid choice for highest-accuracy isotope-dilution quantification of heptylbenzene.

• [1] ResolveMass Laboratories Inc. 'Ethylbenzene-d10.' Product specification: preferred internal standard for GC-MS quantification of ethylbenzene and xylene isomers in environmental samples. View Source

Certified Purity Documentation and Defined Stability Profile for Regulated Analytical Workflows

Heptylbenzene-d5 from established isotope suppliers (CDN Isotopes / LGC Standards) is provided with a batch-specific Certificate of Analysis (COA) documenting both chemical purity (≥98% by GC or HPLC) and isotopic enrichment (98 atom % D by ¹H-NMR and/or MS) . The product carries a defined stability specification: stable for 3 years when stored at room temperature under recommended conditions, with a recommendation for chemical purity re-analysis after the 3-year mark . This documented traceability supports method validation under ICH Q2(R1) and FDA bioanalytical method validation guidelines. By comparison, generic deuterated alkylbenzene preparations synthesized by acid-catalyzed H/D exchange (Hawthorne method) typically achieve only ~95% isotopic purity and may lack individual batch COA documentation [1].

Documentation & Stability

Specification review

Batch-specific COA; ≥98% chemical purity; 3-year stability data

Supports method validation documentation requirements

Vendor COA per ISO/IEC 17025; re-analysis recommended after 3 years

Evidence Dimension	Availability of certified purity documentation and defined long-term stability
Target Compound Data	≥98% chemical purity; 98 atom % D isotopic enrichment; batch-specific COA; 3-year stability with re-analysis recommendation; SDS provided
Comparator Or Baseline	Generic batch-deuterated alkylbenzenes: ~95% isotopic purity; COA not consistently available; stability documentation may be absent [1]
Quantified Difference	Documented ≥98% chemical purity and 98 atom % D enrichment with COA traceability vs. undocumented or lower-purity generic alternatives
Conditions	Certificate of Analysis generated per ISO/IEC 17025 or equivalent quality system; stability data per manufacturer SDS

Why This Matters

For GLP/GMP-regulated bioanalytical laboratories and environmental testing facilities operating under ISO 17025 accreditation, the availability of a batch-specific COA and defined stability data is a procurement prerequisite that differentiates Heptylbenzene-d5 from lower-cost, undocumented generic deuterated alternatives.

• [1] Hawthorne, S. B., Miller, D. J. & Aulich, T. R. Fresenius' Z. Anal. Chem., 1989, 334, 421–426. Generic H/D exchange method achieves ~95% isotopic purity for alkylbenzenes. View Source

Heptylbenzene-d5: Evidence-Backed Application Scenarios for Scientific Procurement

Isotope-Dilution GC-MS Quantification of Heptylbenzene in Environmental Hydrocarbon Fingerprinting

In petroleum-contaminated site assessments and oil-spill forensic investigations, heptylbenzene serves as a diagnostic monoaromatic hydrocarbon marker. Heptylbenzene-d5, with its identical boiling point (245.7 °C) and density (0.9 g/cm³) to the native analyte, co-elutes precisely through EPA Method 8270-style semivolatile GC-MS protocols, correcting for extraction losses and matrix-induced ion suppression. The +5 Da mass shift cleanly separates the internal standard signal from the unlabeled heptylbenzene [M]⁺ and its ¹³C isotopologue cluster, while the 98 atom % D enrichment minimizes protiated impurity interference at trace (sub-ppb) concentrations .

Quantitative ¹H NMR (qNMR) Internal Standard for Alkylbenzene-Containing Formulations and Reaction Mixtures

Heptylbenzene-d5 functions as an internal standard for quantitative ¹H NMR because its five aromatic deuteriums render the aromatic region of the ¹H spectrum silent, leaving only the well-resolved side-chain proton signals for integration against the analyte of interest. This eliminates spectral overlap in the aromatic region (δ 6.5–8.0 ppm) that would occur with a non-deuterated alkylbenzene internal standard, enabling direct concentration determination of aromatic analytes in complex mixtures such as pharmaceutical reaction streams and formulated products .

Metabolic Tracer for In Vitro Drug Metabolism and Pharmacokinetic (DMPK) Studies of Alkylbenzene-Containing Lead Compounds

In pharmaceutical DMPK, Heptylbenzene-d5 is employed as a stable-isotope-labeled tracer to track the metabolic fate of alkylbenzene-containing drug candidates in hepatocyte or microsomal incubation systems. The ring-confined deuteration ensures metabolic stability of the isotopic label during oxidative metabolism (which primarily targets the side chain), while the +5 Da mass shift enables differentiation of the tracer from endogenous unlabeled species by LC-MS/MS. Because the deuterium atoms reside on non-exchangeable aromatic positions, isotopic integrity is maintained throughout sample workup, unlike side-chain-deuterated analogs that may undergo benzylic H/D exchange .

Method Development for Alkylbenzene Analysis in Complex Hydrocarbon Matrices Using Isotope-Dilution LC-MS

For laboratories developing LC-MS methods targeting alkylbenzene congeners in diesel-range organics or synthetic hydrocarbon fluids, Heptylbenzene-d5 provides a validated co-eluting internal standard that falls within the optimal 2–10 deuteration window recommended by ResolveMass (2025) for LC-MS applications. Its ring-specific deuteration pattern yields a predictable reversed-phase retention shift relative to the unlabeled analyte—unlike Heptylbenzene-d20, whose perdeuteration can produce a composite, stationary-phase-dependent retention offset that complicates method transfer between C18 columns from different manufacturers .

Application

Selection Property

Validation Focus

Environmental hydrocarbon fingerprinting by GC-MS

Co-eluting isotopic analog with matched recovery

Matrix-effect correction and extraction efficiency assessment

Quantitative ¹H NMR for alkylbenzene formulations

Deuterium-silent aromatic region eliminates spectral overlap

Integration accuracy and linearity in complex reaction mixtures

In vitro DMPK metabolic tracing of alkylbenzene leads

Non-exchangeable ring deuteration resists benzylic H/D back-exchange

Isotopic label integrity during oxidative incubation and sample workup

LC-MS method development for alkylbenzene congeners

Deuteration count within recommended 2–10 range for predictable retention

Retention shift consistency across C18 stationary phases